Cas no 23768-71-0 (Norpredicentrine)

Norpredicentrine structure
Norpredicentrine structure
Product name:Norpredicentrine
CAS No:23768-71-0
MF:C19H21NO4
MW:327.374345541
CID:264124

Norpredicentrine Chemical and Physical Properties

Names and Identifiers

    • 4H-Dibenzo[de,g]quinolin-2-ol,5,6,6a,7-tetrahydro-1,9,10-trimethoxy-, (6aS)-
    • (+)-2-Hydroxy-1,9,10-trimethoxy-6aa-noraporphine
    • 4H-Dibenzo[de,g]quinolin-2-ol,5,6,6a,7-tetrahydro-1,9,10-trimethoxy-, (S)-
    • Norpredicentrine
    • O9-Methyllaurolitsine
    • O9-Methylnorboldine
    • Inchi: 1S/C19H21NO4/c1-22-15-8-11-6-13-17-10(4-5-20-13)7-14(21)19(24-3)18(17)12(11)9-16(15)23-2/h7-9,13,20-21H,4-6H2,1-3H3/t13-/m0/s1
    • InChI Key: WESNQFFZIKGVLU-ZDUSSCGKSA-N
    • SMILES: O(C)C1C(=CC2CCN[C@H]3CC4C=C(C(=CC=4C=1C3=2)OC)OC)O

Computed Properties

  • Exact Mass: 327.147
  • Monoisotopic Mass: 327.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60
  • XLogP3: 0.929

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